Cas no 127787-58-0 (6,8-dimethoxy-2-methyl-1-oxo-1,2-dihydroisoquinoline-3-carbaldehyde)

• Product Name: 6,8-dimethoxy-2-methyl-1-oxo-1,2-dihydroisoquinoline-3-carbaldehyde
• CAS No: 127787-58-0
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 5291625
• Update Time: 2025-10-29

6,8-dimethoxy-2-methyl-1-oxo-1,2-dihydroisoquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6,8-dimethoxy-2-methyl-1-oxo-1,2-dihydro-3-isoquinolinecarbaldehyde
• 6,8-dimethoxy-2-methyl-1-oxoisoquinoline-3-carbaldehyde
• 6,8-dimethoxy-2-methyl-1-oxo-1,2-dihydroisoquinoline-3-carbaldehyde

• Inchi： 1S/C13H13NO4/c1-14-9(7-15)4-8-5-10(17-2)6-11(18-3)12(8)13(14)16/h4-7H,1-3H3
• InChI Key： CUGNMWHCQQACBN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC2C=C(C=O)N(C)C(C=21)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 379
• XLogP3: 1.1
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 6,8-dimethoxy-2-methyl-1-oxo-1,2-dihydroisoquinoline-3-carbaldehyde

Comprehensive Overview of 6,8-dimethoxy-2-methyl-1-oxo-1,2-dihydroisoquinoline-3-carbaldehyde (CAS No. 127787-58-0)

The compound 6,8-dimethoxy-2-methyl-1-oxo-1,2-dihydroisoquinoline-3-carbaldehyde (CAS No. 127787-58-0) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a dihydroisoquinoline core substituted with methoxy and aldehyde functional groups, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug discovery and material science applications.

One of the most frequently asked questions about 6,8-dimethoxy-2-methyl-1-oxo-1,2-dihydroisoquinoline-3-carbaldehyde is its role in medicinal chemistry. The compound's scaffold is structurally similar to several bioactive alkaloids, which are known for their antimicrobial, anti-inflammatory, and anticancer properties. This similarity has sparked interest in its potential as a pharmacophore for developing new therapeutic agents. Recent studies have explored its derivatives for targeting specific enzymes or receptors, aligning with the growing demand for precision medicine solutions.

In the context of green chemistry, 6,8-dimethoxy-2-methyl-1-oxo-1,2-dihydroisoquinoline-3-carbaldehyde has also gained attention for its potential in sustainable synthesis. Researchers are investigating eco-friendly catalytic methods to produce this compound, reducing reliance on hazardous reagents. This aligns with global trends toward environmentally friendly chemical processes, a topic highly searched in academic and industrial circles. The compound's methoxy groups further enhance its stability, making it suitable for scalable applications.

Another area of interest is the compound's utility in material science. Its aldehyde functionality allows for facile conjugation with other molecules, enabling the design of novel polymers or coatings. This property is particularly relevant to industries focusing on advanced materials, such as electronics or nanotechnology. Searches for "isoquinoline derivatives in materials" have surged, reflecting the demand for innovative compounds like this one.

From a commercial perspective, 6,8-dimethoxy-2-methyl-1-oxo-1,2-dihydroisoquinoline-3-carbaldehyde is often sought after by suppliers specializing in fine chemicals. Its CAS No. 127787-58-0 serves as a critical identifier for procurement and regulatory compliance. Companies emphasize high-purity grades of this compound to meet the stringent requirements of pharmaceutical R&D, a sector where impurities can significantly impact research outcomes.

In summary, 6,8-dimethoxy-2-methyl-1-oxo-1,2-dihydroisoquinoline-3-carbaldehyde (CAS No. 127787-58-0) is a multifaceted compound with broad applications in drug development, sustainable chemistry, and advanced materials. Its structural features and functional groups make it a subject of ongoing research, addressing contemporary challenges in science and industry. As interest in tailored chemical solutions grows, this compound is poised to remain a key player in innovation-driven fields.